tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate
Overview
Description
“tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate” is an organic compound . It is a derivative of tert-butyl carbamate, which is used in palladium-catalyzed synthesis of N-Boc-protected anilines .
Molecular Structure Analysis
The molecular formula of “tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate” is C11H14ClNO3 . The InChI code is 1S/C11H14ClNO3/c1-11(2,3)16-10(15)13-7-4-5-9(14)8(12)6-7/h4-6,14H,1-3H3,(H,13,15) .Physical And Chemical Properties Analysis
The molecular weight of “tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate” is 243.69 . It is a powder at room temperature . The melting point is between 88-92 degrees Celsius .Scientific Research Applications
Pharmaceutical Synthesis
tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate: is utilized in the synthesis of various pharmaceutical compounds. For instance, it acts as a precursor in the production of antidepressants like Citalopram and Escitalopram oxalate, which function by inhibiting serotonin uptake . The compound’s ability to undergo chiral selective reduction makes it valuable for creating enantiomerically pure pharmaceuticals, essential for their efficacy and safety.
Chiral Selective Reduction
The compound is a substrate for ketoreductase enzymes, which can perform chiral selective reductions. This process is crucial for obtaining chiral molecules with high purity, which is a significant aspect of medicinal chemistry. Enzymes like ES-KRED-213 and KRED-P1-H01 have been identified as effective for this transformation, achieving over 99% chiral selectivity .
Intermediate for Analgesics
It serves as an intermediate in the synthesis of nefopam, a non-opioid analgesic used for the relief of moderate to severe pain. The hydroxy group in the compound is a key functional group that facilitates further chemical transformations required to produce nefopam .
Asymmetric Synthesis
This compound is involved in asymmetric synthesis processes, such as the reduction of benzophenones families using various catalysts. These methods are employed to produce intermediates like chlorobenzohydrols, which are valuable in the synthesis of muscle relaxants and other therapeutic agents .
Safety and Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and others .
properties
IUPAC Name |
tert-butyl N-(4-chloro-3-hydroxyphenyl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO3/c1-11(2,3)16-10(15)13-7-4-5-8(12)9(14)6-7/h4-6,14H,1-3H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWJHNIPKQFCYIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC(=C(C=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20701729 |
Source
|
| Record name | tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20701729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate | |
CAS RN |
345893-27-8 |
Source
|
| Record name | tert-Butyl (4-chloro-3-hydroxyphenyl)carbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20701729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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